Cas no 1686-14-2 (a-Pinene Oxide)

a-Pinene Oxide Technical Introduction a-Pinene Oxide is a bicyclic monoterpene epoxide derived from a-pinene, a naturally occurring terpene. This compound is widely utilized in organic synthesis, particularly as a versatile intermediate for producing fragrances, flavors, and fine chemicals. Its strained epoxide ring enables selective ring-opening reactions, facilitating the synthesis of complex molecules. a-Pinene Oxide exhibits high reactivity under mild conditions, making it valuable in catalytic and stereoselective transformations. Additionally, its chiral structure allows for enantioselective applications in pharmaceuticals and agrochemicals. The compound is characterized by its stability, purity, and compatibility with various reaction conditions, ensuring consistent performance in industrial and research settings.
a-Pinene Oxide structure
a-Pinene Oxide structure
Product Name:a-Pinene Oxide
CAS No:1686-14-2
MF:C10H16O
MW:152.233443260193
MDL:MFCD09025587
CID:179925
PubChem ID:87575447
Update Time:2025-05-21

a-Pinene Oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-
    • Alpha-Pinene Oxide
    • PINENE OXIDE, alpha-(SG)
    • α-Pinene oxide
    • &alpha
    • 2,3-Epoxypinane
    • 2,7,7-Trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • Pinane, 2,3-epoxy-
    • α-Pinene 2,3-oxide
    • α-Pinene epoxide
    • α-Pinene epoxide (Isomer 1)
    • α-Pinene epoxide (Isomer 2)
    • α-Pinene oxyde
    • Nsc5609
    • 2-pineneoxide
    • AURORA KA-478
    • α-Epoxypinane
    • a-PineneOxide
    • 2,3-epoxy-pinan
    • ALPHA-PINANEOXIDE
    • alpha-Pinene oxyde
    • 2-Pinene oxide
    • CS-0188178
    • Q27104051
    • DTXSID5051781
    • NSC-5609
    • .alpha.-Pinene 2,3-oxide
    • P1362
    • alpha-Pinene 2,3-oxide
    • 3-Oxatricyclo[4.1.1.02, 2,7,7-trimethyl-
    • HY-W130074
    • NSC-12148
    • AS-68305
    • alpha-Pinene epoxide
    • FT-0691487
    • 3-Oxatricyclo(4.1.1.02,4)octane, 2,7,7-trimethyl-
    • 2,7,7-Trimethyl-3-oxatricyclo[4.1.1.0~2,4~]octane
    • 3-Oxatricyclo[4.1.1.0(2,4)]octane, 2,7,7-trimethyl-
    • NSC 5609
    • EINECS 216-869-6
    • NSC407160
    • a-Pinene Oxide
    • 3-Oxatricyclo(4.1.1.0(sup 2,4))octane, 2,7,7-trimethyl-
    • 5-17-01-00426 (Beilstein Handbook Reference)
    • CHEMBL274511
    • Pinane,3-epoxy-, (-)-
    • I+/--Pinene oxide
    • 218308_ALDRICH
    • NS00123845
    • Pinane,3-epoxy-
    • {3-Oxatricyclo[4.1.1.02,4]octane,} 2,7,7-trimethyl-
    • AKOS015916312
    • 2,7,7-TRIMETHYL-3-OXATRICYCLO[4.1.1.0(2),?]OCTANE
    • bmse000491
    • 2,7,7-trimethyl-3-oxatricyclo[4.1.1.0(2,4)]octane
    • 1686-14-2
    • Pinane, 2,3-epoxy-, (-)-
    • 2,3-Epoxy-pinane
    • 2,7,7-Trimethyl-3-oxatricyclo(4.1.1.02,4)octane
    • alpha-Pineneoxide
    • 2,7,7-Trimethyl-3-oxatricyclo(4.1.1.0(sup 2,4))octane
    • CCRIS 3762
    • .alpha.-Pinene oxide
    • Alpha-pinane oxide
    • BRN 0080362
    • NSC 12148
    • .alpha.-Pinene epoxide
    • D97335
    • W-109695
    • Pinene oxide
    • NSC-407160
    • NSC12148
    • 3-Oxatricyclo[4.1.1.02,4]octane, 2,7,7-trimethyl-
    • SCHEMBL93429
    • CHEBI:29060
    • alpha-Pinene-oxide
    • DA-70002
    • ?-PINENE OXIDE
    • 2,3-Epoxypinane; 2,7,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • MDL： MFCD09025587
    • Inchi： 1S/C10H16O/c1-9(2)6-4-7(9)10(3)8(5-6)11-10/h6-8H,4-5H2,1-3H3
    • InChI Key： NQFUSWIGRKFAHK-UHFFFAOYSA-N
    • SMILES： O1C2CC3CC(C3(C)C)C12C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.964 g/mL at 25 °C(lit.)
  • Boiling Point: 102-103 °C50 mm Hg(lit.)
  • Flash Point: 150 °F
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 12.53
  • LogP: 2.01
  • Solubility: Not determined

a-Pinene Oxide Security Information

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(CAS:1686-14-2)α-Pinene Oxide, ≥ 95.0%
Order Number:LE14913
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1686-14-2)α-Pinene Oxide, ≥ 95.0%
LE14913
Purity:99%
Quantity:25KG,200KG,1000KG
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